1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one

• IUPAC Name: 1-(4-acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one
• InChI: InChI=1S/C15H21N3O2/c1-12(19)17-7-9-18(10-8-17)15(20)14(16)11-13-5-3-2-4-6-13/h2-6,14H,7-11,16H2,1H3
• InChI Key: BEBBTFNQZAMHAD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(=O)C(CC2=CC=CC=C2)N
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol

Description

1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one, also known as 4-APP, is a chemical compound that has been studied for its potential applications in scientific research. This compound has gained interest due to its ability to bind to certain receptors in the brain, which may have implications for the treatment of various neurological disorders. In

Mechanism of Action

The mechanism of action of 1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. Specifically, 1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one has been shown to increase the release of dopamine in certain brain regions, which may contribute to its effects on reward and motivation. Additionally, it has been shown to modulate the activity of sigma-1 receptors, which are involved in pain perception and stress response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one are complex and varied. In addition to its effects on dopamine and sigma-1 receptors, it has been shown to modulate the activity of other neurotransmitter systems, including serotonin, norepinephrine, and acetylcholine. These effects may contribute to its potential therapeutic applications in various neurological and psychiatric disorders. However, further research is needed to fully understand the effects of 1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one on these systems.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one for lab experiments is its ability to selectively bind to certain receptors in the brain. This allows researchers to study the effects of 1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one on specific neurotransmitter systems and brain regions. Additionally, its synthesis method has been optimized over time, making it a relatively easy and cost-effective compound to produce. However, one limitation of 1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one is its potential toxicity and side effects. Further research is needed to fully understand the safety profile of this compound.

Future Directions

There are several future directions for research on 1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one. One area of interest is its potential use in the treatment of addiction and other substance use disorders. Additionally, its effects on pain perception and stress response make it a promising candidate for the treatment of chronic pain and anxiety disorders. Further research is also needed to fully understand the biochemical and physiological effects of 1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one, as well as its potential side effects and toxicity. Overall, 1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one is a promising compound for scientific research with potential applications in various areas of neuroscience and pharmacology.

Synthesis Methods

The synthesis of 1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one involves a multi-step process that begins with the reaction of 4-chlorobutyryl chloride with piperazine. The resulting intermediate is then reacted with phenylalanine methyl ester to form 1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one. This synthesis method has been optimized over time to improve yield and purity of the final product.

Scientific Research Applications

1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one has been studied for its potential applications in scientific research, particularly in the areas of neuroscience and pharmacology. It has been shown to bind to certain receptors in the brain, including the dopamine D2 receptor and the sigma-1 receptor. These receptors are involved in various neurological processes, including reward, motivation, and pain perception. As such, 1-(4-Acetylpiperazin-1-yl)-2-amino-3-phenylpropan-1-one has been investigated for its potential use in the treatment of various neurological and psychiatric disorders, such as addiction, depression, and anxiety.